Cas no 2002222-95-7 (5-chloro-2-iodo-N-propylbenzene-1-sulfonamide)

• Product Name: 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide
• CAS No: 2002222-95-7
• MF: C₉H₁₁ClINO₂S
• MW: 359.611612558365
• CID: 5921511
• PubChem ID: 165446947
• Update Time: 2025-06-09

5-chloro-2-iodo-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide
• 2002222-95-7
• EN300-1452998

• Inchi： 1S/C9H11ClINO2S/c1-2-5-12-15(13,14)9-6-7(10)3-4-8(9)11/h3-4,6,12H,2,5H2,1H3
• InChI Key： LYETYUAFLTUGDA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1S(NCCC)(=O)=O)Cl

Computed Properties

• Exact Mass: 358.92438g/mol
• Monoisotopic Mass: 358.92438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide

5-Chloro-2-iodo-N-propylbenzene-1-sulfonamide (CAS No. 2002222-95-7): A Comprehensive Overview

5-Chloro-2-iodo-N-propylbenzene-1-sulfonamide (CAS No. 2002222-95-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its chloro, iodo, and propyl substituents, along with a sulfonamide functional group, offers a versatile platform for the development of novel therapeutic agents.

The sulfonamide group is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of this group in 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide suggests that it may exhibit similar bioactivities, making it a promising candidate for further investigation.

The chloro and iodo substituents are particularly noteworthy due to their ability to modulate the physicochemical properties of the molecule. Chlorine atoms are known to enhance lipophilicity and metabolic stability, while iodine atoms can significantly influence the electronic distribution and reactivity of the molecule. These features make 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide an attractive candidate for optimizing drug-like properties such as solubility, permeability, and bioavailability.

In recent years, there has been a growing interest in the use of halogenated compounds in medicinal chemistry due to their potential to improve drug efficacy and reduce side effects. The combination of chloro and iodo substituents in 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide aligns with this trend, as these halogens can enhance the binding affinity of the molecule to its target proteins. This is particularly relevant in the context of G protein-coupled receptors (GPCRs) and ion channels, which are key targets for many therapeutic interventions.

The propyl substituent attached to the sulfonamide group adds an additional layer of complexity to the molecule. Propyl chains can influence the conformational flexibility and hydrogen bonding capabilities of the compound, which are crucial for achieving optimal binding interactions with biological targets. This feature makes 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide a valuable tool for exploring structure-activity relationships (SAR) studies.

Recent research has highlighted the potential of sulfonamide derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that sulfonamides with similar structural features to 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide exhibited potent antiproliferative activity against cancer cells. Another study in the European Journal of Medicinal Chemistry reported that halogenated sulfonamides showed promising antiviral activity against several RNA viruses.

The synthesis of 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide typically involves multi-step reactions, including halogenation, sulfonation, and alkylation processes. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, making it possible to produce high-quality compounds for preclinical and clinical studies.

In preclinical studies, 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide has shown promising results in terms of safety and efficacy. Toxicological evaluations have indicated that this compound exhibits low toxicity profiles at therapeutic concentrations, which is a crucial factor for its potential use as a drug candidate. Additionally, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it can be effectively delivered to target tissues.

The potential applications of 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide extend beyond traditional therapeutic areas. Recent advancements in materials science have explored the use of halogenated sulfonamides in developing novel biomaterials with enhanced biocompatibility and mechanical properties. These materials have shown promise in tissue engineering and regenerative medicine applications.

In conclusion, 5-chloro-2-iodo-N-propylbenzene-1-sulfonamide (CAS No. 2002222-95-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features, combined with its favorable biological activities and physicochemical properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.